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Compound of Interest

Compound Name: H-Ile-OMe.HCl

Cat. No.: B555016 Get Quote

Essential Safety and Handling Guide for H-Ile-
OMe.HCl
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Isoleucine methyl ester

hydrochloride (H-Ile-OMe.HCl). The following procedural guidance is designed to ensure safe

operational handling and disposal, fostering a secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for H-Ile-OMe.HCl is presented below for easy

reference.

Property Value Reference

Molecular Formula C₇H₁₆ClNO₂ [1]

Molecular Weight 181.66 g/mol [1]

Melting Point 96 - 100 °C (204.8 - 212 °F) [2]

Appearance White Solid [2]

Solubility Soluble in methanol
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Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following personal protective equipment

is mandatory when handling H-Ile-OMe.HCl.

Equipment Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles (compliant

with EU standard EN 166 or

OSHA 29 CFR 1910.133).

Protects eyes from dust

particles and accidental

splashes.[1][2]

Hand Protection
Nitrile rubber gloves. Inspect

gloves for integrity before use.

Prevents skin contact with the

chemical.[1]

Respiratory Protection
Type N95 (US) or equivalent

respirator.

Recommended to avoid

inhalation of fine dust particles.

[3]

Body Protection
Laboratory coat and

appropriate protective clothing.

Prevents contamination of

personal clothing.[1]

Operational Plan: Step-by-Step Handling
Procedures
H-Ile-OMe.HCl is a hygroscopic solid, meaning it readily absorbs moisture from the

atmosphere.[2] Therefore, specific procedures must be followed to maintain its integrity and

ensure accurate measurements.

Weighing the Compound (Weighing by Difference)
This technique is crucial for accurately weighing hygroscopic materials.

Preparation: Ensure the analytical balance is clean and calibrated. Have your lab notebook,

spatula, and the receiving vessel ready.

Initial Weighing: Place a clean, dry weighing bottle with its cap on the balance and tare to

zero. Add an approximate amount of H-Ile-OMe.HCl to the bottle, cap it, and record the
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mass precisely.

Transfer: Remove the weighing bottle from the balance. Carefully uncap it and, using a clean

spatula, transfer the desired amount of the solid into your reaction vessel. For transfers into

narrow-mouthed containers, use a powder funnel to avoid spillage.[4]

Final Weighing: Immediately recap the weighing bottle to prevent moisture absorption. Place

it back on the same analytical balance and record the new, lower mass.

Calculation: The difference between the initial and final mass is the exact amount of H-Ile-
OMe.HCl transferred to your vessel.

Dissolving the Compound
Solvent Addition: Add the appropriate solvent (e.g., methanol) to the vessel containing the

weighed H-Ile-OMe.HCl.

Dissolution: Gently swirl or stir the mixture until the solid is completely dissolved.

The following diagram illustrates the standard workflow for handling H-Ile-OMe.HCl in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

2. sfasu.edu [sfasu.edu]

3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

4. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Personal protective equipment for handling H-Ile-
OMe.HCl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555016#personal-protective-equipment-for-handling-
h-ile-ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

